(4-[1,3]Oxazolo[4,5-c]pyridin-2-ylphenyl)methanamine

• Molecular Formula: C13H11N3O
• Molecular Weight: 225.25 g/mol
• IUPAC Name: [4-([1,3]oxazolo[4,5-c]pyridin-2-yl)phenyl]methanamine
• InChI: InChI=1S/C13H11N3O/c14-7-9-1-3-10(4-2-9)13-16-11-8-15-6-5-12(11)17-13/h1-6,8H,7,14H2
• InChI Key: ARWZPSFKWSWVPZ-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CN)C2=NC3=C(O2)C=CN=C3

Description

(4-[1,3]Oxazolo[4,5-c]pyridin-2-ylphenyl)methanamine, also known as OPMA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. OPMA belongs to the class of heterocyclic amines and is structurally similar to other psychoactive compounds such as phenethylamines and tryptamines.

Mechanism of Action

(4-[1,3]Oxazolo[4,5-c]pyridin-2-ylphenyl)methanamine's mechanism of action is not fully understood, but studies have shown that it acts as a partial agonist at 5-HT2A and 5-HT2C receptors. These receptors are involved in the regulation of mood, cognition, and perception. (4-[1,3]Oxazolo[4,5-c]pyridin-2-ylphenyl)methanamine's affinity for these receptors suggests that it may modulate the activity of serotonin, a neurotransmitter that plays a crucial role in regulating mood and behavior.
Biochemical and Physiological Effects
Studies have shown that (4-[1,3]Oxazolo[4,5-c]pyridin-2-ylphenyl)methanamine has a range of biochemical and physiological effects. In animal studies, (4-[1,3]Oxazolo[4,5-c]pyridin-2-ylphenyl)methanamine has been shown to increase serotonin and dopamine levels in the brain, which may contribute to its antidepressant and anxiolytic effects. Additionally, (4-[1,3]Oxazolo[4,5-c]pyridin-2-ylphenyl)methanamine has been shown to have neuroprotective effects, reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

(4-[1,3]Oxazolo[4,5-c]pyridin-2-ylphenyl)methanamine's potential therapeutic applications make it an attractive candidate for lab experiments. Its high affinity for serotonin receptors and neuroprotective effects make it a potential candidate for the treatment of neurological and psychiatric disorders. However, there are limitations to using (4-[1,3]Oxazolo[4,5-c]pyridin-2-ylphenyl)methanamine in lab experiments. Its synthesis method is complex and requires specialized equipment, making it difficult to produce in large quantities. Additionally, its mechanism of action is not fully understood, making it challenging to design experiments that target specific pathways.

Future Directions

There are several future directions for (4-[1,3]Oxazolo[4,5-c]pyridin-2-ylphenyl)methanamine research. One potential direction is to investigate its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to understand its mechanism of action and how it modulates serotonin and dopamine levels in the brain. Finally, the development of more efficient synthesis methods may make it possible to produce (4-[1,3]Oxazolo[4,5-c]pyridin-2-ylphenyl)methanamine in larger quantities, enabling more extensive studies of its therapeutic potential.
Conclusion
In conclusion, (4-[1,3]Oxazolo[4,5-c]pyridin-2-ylphenyl)methanamine, or (4-[1,3]Oxazolo[4,5-c]pyridin-2-ylphenyl)methanamine, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its high affinity for serotonin receptors and neuroprotective effects make it a potential candidate for the treatment of neurological and psychiatric disorders. However, further studies are needed to understand its mechanism of action fully and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of (4-[1,3]Oxazolo[4,5-c]pyridin-2-ylphenyl)methanamine involves a multistep process that starts with the reaction of 2-aminopyridine with ethyl oxalyl chloride to form 2-oxazoline-5-one. This intermediate is then reacted with 2-bromo-4-nitrobenzene to form 2-(4-bromo-2-nitrophenyl)oxazolo[4,5-c]pyridin-5-one. The final step involves the reduction of the nitro group to an amine group using palladium on carbon and hydrogen gas.

Scientific Research Applications

(4-[1,3]Oxazolo[4,5-c]pyridin-2-ylphenyl)methanamine has been studied for its potential therapeutic applications, especially in the treatment of neurological and psychiatric disorders. Studies have shown that (4-[1,3]Oxazolo[4,5-c]pyridin-2-ylphenyl)methanamine has a high affinity for serotonin receptors and can act as a partial agonist at 5-HT2A and 5-HT2C receptors. This property makes (4-[1,3]Oxazolo[4,5-c]pyridin-2-ylphenyl)methanamine a potential candidate for the treatment of depression, anxiety, and other mood disorders. Additionally, (4-[1,3]Oxazolo[4,5-c]pyridin-2-ylphenyl)methanamine has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.